Cas no 346644-26-6 (1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 346644-26-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD02019135
• CID: 316052
• PubChem ID: 2922124
• Update Time: 2025-10-24

1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Dimethylamino)phenyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-Dimethylamino-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 1-[4-(dimethylamino)phenyl]-5-oxo-
• F0911-2493
• AKOS016843622
• CCG-108015
• EN300-236185
• 3-Pyrrolidinecarboxylic acid, 1-[4-(dimethylamino)phenyl]-5-oxo-
• 1-[4-(DIMETHYLAMINO)PHENYL]-5-OXO-3-PYRROLIDINECARBOXYLIC ACID
• Cambridge id 6999379
• AKOS000300618
• 346644-26-6
• Oprea1_164616
• SCHEMBL5844388
• 1-(4-(Dimethylamino)phenyl)-5-oxopyrrolidine-3-carboxylicacid
• Oprea1_809650
• DTXSID50387833
• F31071
• 1-(4-DIMETHYLAMINO-PHENYL)-5-OXO-PYRROLIDINE-3-CARBOXYLICACID
• STK023326

• MDL： MFCD02019135
• Inchi： 1S/C13H16N2O3/c1-14(2)10-3-5-11(6-4-10)15-8-9(13(17)18)7-12(15)16/h3-6,9H,7-8H2,1-2H3,(H,17,18)
• InChI Key： JDMUIFKSGREXIE-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 248.11600
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.85000
• LogP: 1.25510

1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid

1-[4-(Dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 346644-26-6, commonly referred to as 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which forms the backbone of many biologically active molecules. The presence of the dimethylamino group attached to the phenyl ring introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers in medicinal chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid in drug discovery efforts. Its structure allows for versatile interactions with biological systems, particularly in modulating enzyme activity and receptor binding. For instance, researchers have explored its potential as a lead compound for developing novel antiviral agents, given its ability to inhibit key viral enzymes such as proteases and polymerases. This has been supported by in vitro assays that demonstrate significant antiviral activity against a range of pathogens, including influenza viruses and coronaviruses.

In addition to its biological applications, 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in synthetic methods have enabled the scalable production of this compound, facilitating its integration into prototype devices.

The synthesis of 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the dimethylamino group via nucleophilic substitution or coupling reactions. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis, aligning with current trends toward sustainable chemical practices.

From a structural perspective, 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid exhibits a fascinating balance between rigidity and flexibility. The pyrrolidine ring provides structural stability, while the dimethylamino group introduces steric bulk and electronic effects that influence molecular interactions. This duality is exploited in various applications, from drug delivery systems to advanced materials design.

Looking ahead, ongoing research into 1-[4-(dimethylamino)phenyl]-5-oxopyrrolidine-3-carboxylic acid is expected to uncover new functionalizations and applications. Collaborative efforts between academic institutions and industry are likely to accelerate its transition from laboratory studies to real-world applications. As our understanding of this compound deepens, it is poised to play an increasingly important role in addressing challenges across diverse scientific domains.